Cas no 1805288-02-1 (2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol
• CAS No: 1805288-02-1
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4921449
• Update Time: 2025-10-19

2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol

• Inchi： 1S/C8H5F2IN2O/c9-8(10)5-1-4(3-14)7(11)6(2-12)13-5/h1,8,14H,3H2
• InChI Key： VWFKCEHQNPVOKQ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(C(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol

Introduction to 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol (CAS No. 1805288-02-1)

2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol, identified by the CAS number 1805288-02-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodine substituent, and a hydroxymethyl group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The cyano group (-CN) in the molecular structure of 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol contributes to its reactivity and serves as a key site for further functionalization. This feature is particularly valuable in medicinal chemistry, where such groups are often utilized to introduce additional pharmacophores or to modify existing ones. The difluoromethyl group (-CF₂) is another critical component that enhances the metabolic stability of the compound and can influence its binding affinity to biological targets. Additionally, the iodine substituent at the 3-position provides a handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are fundamental in constructing more complex molecular architectures.

The hydroxymethyl group (-CH₂OH) at the 4-position adds another layer of functionality, enabling further derivatization through esterification, etherification, or other transformations. These modifications are essential for optimizing the pharmacokinetic properties of the compound, such as solubility, bioavailability, and metabolic clearance. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. For instance, pyridines have been shown to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the potential of 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol as a building block for novel therapeutic agents. Researchers have been exploring its utility in developing small-molecule inhibitors targeting various disease pathways. One notable area of investigation is its application in oncology. The combination of the cyano and difluoromethyl groups has been found to enhance binding interactions with certain kinases and other enzymes overexpressed in cancer cells. Furthermore, the iodine substituent allows for facile introduction of photoreactive groups, enabling photochemical tools for studying protein-protein interactions and cellular signaling pathways.

In addition to its oncological applications, 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol has shown promise in addressing infectious diseases. The structural features of this compound make it an attractive scaffold for designing inhibitors of bacterial and viral enzymes. For example, modifications based on this core structure have led to the discovery of novel compounds with activity against multidrug-resistant pathogens. The hydroxymethyl group provides a site for linking other pharmacophores that can improve drug delivery systems or enhance target specificity.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine precursor followed by sequential functionalization at specific positions using established chemical methodologies. The introduction of the cyano group can be achieved through cyanation reactions, while the difluoromethyl group can be incorporated via halogen-metal exchange followed by quenching with carbon dioxide or other fluorinating agents. The iodination step is typically performed using iodinating reagents such as N-Iodosuccinimide (NIS) or iodine monochloride (ICl), which selectively introduce an iodine atom at the desired position.

The final step involves protecting or activating the hydroxymethyl group to facilitate further derivatization if needed. This can be done using protecting groups like silyl ethers or acetals, which prevent unwanted side reactions while allowing for selective deprotection under mild conditions. Once synthesized, 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol can be subjected to various chemical modifications to explore its full potential as a pharmacological tool.

One innovative approach has been the use of this compound in fragment-based drug discovery (FBDD). By leveraging its structural features and known biological activities, researchers can identify smaller molecular fragments that bind to biological targets with high affinity. These fragments can then be optimized through iterative cycles of synthesis and testing to develop lead compounds with improved efficacy and selectivity. The versatility of 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol makes it an ideal candidate for this type of discovery process.

Another exciting application lies in computational chemistry and molecular modeling. The detailed structural information available for this compound allows researchers to predict its interactions with biological targets using computational methods such as molecular dynamics simulations and docking studies. These predictions can guide experimental efforts by identifying potential binding sites and optimizing lead structures before they are synthesized in the lab.

The future prospects for 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-methanol are vast and promising. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies based on well-characterized molecular scaffolds like this one. Continued research into its pharmacological properties will likely uncover new therapeutic applications across multiple disease areas.